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Compound of Interest

Compound Name: D-Valine-d8

Cat. No.: B15554492

Audience: Researchers, scientists, and drug development professionals involved in quantitative
mass spectrometry, metabolomics, and pharmacokinetic studies.

Purpose: This document provides a detailed protocol for the preparation, storage, and handling
of D-Valine-d8 stock solutions. D-Valine-d8 is a stable isotope-labeled (SIL) amino acid, an
ideal internal standard for the accurate quantification of valine in various biological matrices
using mass spectrometry.

Product Information and Chemical Properties

D-Valine-d8 is a deuterated form of D-Valine where eight hydrogen atoms have been replaced
by deuterium. This mass shift allows it to be distinguished from its unlabeled counterpart by a
mass spectrometer, while maintaining nearly identical chemical and chromatographic
properties.[1][2]

All quantitative data for D-Valine-d8 is summarized in the table below.
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Property Value Source(s)
Chemical Formula CsH3DsNO:2 [3]
Molecular Weight 125.20 g/mol [41[5]
Exact Mass 125.129192561 Da
CAS Number 35045-72-8
Appearance White to Off-White Solid
Isotopic Purity =98 atom % D
Chemical Purity >98%
1 mg/mL in PBS (pH 7.2);
Solubility Solugble in water ¢ )
Room temperature, protect
Storage (Solid) from light and moisture. Long-

term at -20°C.

Experimental Protocol: Stock Solution Preparation

This protocol details the steps to prepare a 1 mg/mL primary stock solution of D-Valine-d8.
This concentration is a common starting point for creating subsequent working standards
through serial dilution.

2.1 Materials and Equipment

D-Valine-d8 solid powder

High-purity methanol (LC-MS grade) or acetonitrile

Calibrated analytical balance (readable to at least 0.01 mg)

Calibrated micropipettes and sterile, low-binding pipette tips

1.5 mL or 2.0 mL amber polypropylene or glass autosampler vials
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e \ortex mixer
e Sonicator bath
2.2 Safety Precautions

o Wear standard personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.

e Handle D-Valine-d8 powder in a fume hood or on a balance with a draft shield to avoid
inhalation and contamination.

o Consult the Safety Data Sheet (SDS) for D-Valine-d8 and all solvents before use.

2.3 Step-by-Step Procedure for 1 mg/mL Stock Solution

Equilibration: Allow the vial containing D-Valine-d8 powder to equilibrate to room
temperature for at least 15-20 minutes before opening to prevent condensation.

e Weighing: Accurately weigh 1.0 mg of D-Valine-d8 powder using an analytical balance and
transfer it into a clean amber vial.

e Solvent Addition: Using a calibrated micropipette, add 1.0 mL of high-purity methanol to the
vial containing the D-Valine-d8.

» Dissolution: Tightly cap the vial and vortex for 30-60 seconds. To ensure complete
dissolution, place the vial in a sonicator bath for 5-10 minutes. Visually inspect the solution to
confirm that no solid particles remain.

e Labeling: Clearly label the vial with the compound name ("D-Valine-d8 Stock"),
concentration (1 mg/mL), solvent (Methanol), preparation date, and initials.

o Storage: Store the primary stock solution in a tightly sealed amber vial at -20°C or -80°C for
long-term stability.

Storage and Stability
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Proper storage is critical to maintain the integrity and concentration of the D-Valine-d8 stock
solution.

e Long-Term Storage (-20°C to -80°C): For storage longer than one month, keep the primary
stock solution at -80°C. At -20°C, the solution is typically stable for at least one month.

o Short-Term Storage (2-8°C): Working solutions can be stored at 2-8°C for short periods (up
to a few days), but should be prepared fresh from the primary stock when possible.

e Handling: Always allow the stock solution to warm to room temperature before opening to
prevent solvent evaporation and contamination from condensation. Avoid repeated freeze-
thaw cycles, which can degrade the compound. Consider preparing smaller single-use
aliquots from the primary stock solution.

 Light Sensitivity: Use amber vials or wrap clear vials in foil to protect the solution from light,
which can cause photodegradation.

Application Workflow

D-Valine-d8 is primarily used as an internal standard in quantitative mass spectrometry. The
following diagram illustrates a typical workflow from stock solution preparation to final data
analysis.
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Caption: Workflow for using D-Valine-d8 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Note & Protocol: Preparation of D-Valine-d8
Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15554492#preparing-d-valine-d8-stock-solutions-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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